3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 3-[1-(aminomethyl)cyclobutyl]oxan-3-ol
• InChI: InChI=1S/C10H19NO2/c11-7-9(3-1-4-9)10(12)5-2-6-13-8-10/h12H,1-8,11H2
• InChI Key: UKCJRROWXDEBKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C2(CCCOC2)O

Description

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL is a chemical compound with the molecular formula C10H19NO2 and a molecular weight of 185.26 g/mol

Preparation Methods

The synthesis of 3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL involves several steps. One common synthetic route includes the reaction of cyclobutylamine with an appropriate oxirane derivative under controlled conditions . The reaction typically requires a catalyst and is conducted at a specific temperature to ensure the desired product is obtained. Industrial production methods may involve bulk synthesis techniques, ensuring high purity and yield .

Chemical Reactions Analysis

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

3-[1-(Aminomethyl)cyclobutyl]oxan-3-OL can be compared with similar compounds such as 4-[1-(aminomethyl)cyclobutyl]oxan-4-ol . While both compounds share a similar core structure, differences in their functional groups and stereochemistry can lead to variations in their chemical reactivity and biological activity. The unique properties of this compound make it a valuable compound for specific research and industrial applications .